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Introduction

Bryodulcosigenin is a naturally occurring cucurbitane-type triterpenoid, a class of compounds
widely found in members of the Cucurbitaceae family, such as gourds and melons.[1] It is
specifically isolated from the roots of Bryonia dioica.[1][2] This molecule has garnered
significant attention within the scientific community for its potent anti-inflammatory, antioxidant,
and anti-apoptotic properties demonstrated in various experimental models.[1] This technical
guide provides a comprehensive overview of the known physical and chemical properties of
Bryodulcosigenin, details on experimental protocols for its study, and an in-depth look at its
modulation of key signaling pathways.

Physical and Chemical Properties

The fundamental physicochemical properties of Bryodulcosigenin are summarized below.
While extensive experimental data on properties such as melting and boiling points are not
readily available in published literature, the core molecular characteristics have been well-
defined.
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Property Value Source

Molecular Formula C30H5004 [PubChem CID: 399493]

Molecular Weight 474.72 g/mol [MedChemExpress]
(3S,8S,9R,10R,13R,14S,17R)-
17-[(2R,5R)-5,6-dihydroxy-6-
methylheptan-2-yl]-3-hydroxy-

IUPAC Name 4,4,9,13,14-pentamethyl- [PubChem CID: 399493]

1,2,3,7,8,10,12,15,16,17-
decahydrocyclopenta[a]phena

nthren-11-one

Common Synonyms

11-Oxomaogrol

[PubChem CID: 399493]

CAS Number 88930-16-9 [PubChem CID: 399493]
Typically supplied at 95% -

Purity YPICAly SUpP [Phytochemicals Online]
99%
Soluble in 10% DMSO with
90% Corn Oil (= 2.5 mg/mL).

Solubility Soluble in 10% DMSO with [MedChemEXxpress]

90% (20% SBE-B-CD in
Saline) (= 2.5 mg/mL).

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Bryodulcosigenin are crucial for reproducible research. The following sections outline

methodologies cited in the literature.

Isolation and Purification Workflow

While a specific, detailed public protocol for the isolation of Bryodulcosigenin from Bryonia

dioica is not available, a general workflow for the extraction and purification of triterpenoids

from plant material can be described.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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